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Executive Summary

Axinysone B is a rare sesquiterpenoid belonging to the aristolane class, characterized by a
distinctive gem-dimethylcyclopropane ring fused to a decalin system. First isolated from the
marine sponge Axinyssa isabela, it represents a significant chemotaxonomic marker for the
genus Axinyssa. While its primary biological profile includes moderate cytotoxicity against
specific cancer cell lines (e.g., NCI-H187), its structural architecture has garnered interest in
synthetic organic chemistry and pharmacological modeling for targets such as the serotonin
transporter (SERT) and viral RNA polymerases.

Discovery and Isolation History[1][2][3][4][5]
The Origin Story

The discovery of Axinysone B is rooted in the systematic chemical investigation of marine
sponges from the order Halichondrida, specifically the genus Axinyssa. These organisms are
prolific producers of nitrogenous sesquiterpenes (isonitriles, isothiocyanates), but Axinysone B
is distinct as a non-nitrogenous oxygenated aristolane.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3081878#bc-rfq
https://www.benchchem.com/product/b3081878/docs?utm_src=pdf-body#discovery-and-history-of-axinysone-b-an-in-depth-technical-guide
https://www.benchchem.com/product/b3081878/docs?utm_src=pdf-body#discovery-and-history-of-axinysone-b-an-in-depth-technical-guide
https://www.benchchem.com/product/b3081878/docs?utm_src=pdf-body#discovery-and-history-of-axinysone-b-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3081878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Year of Discovery: 2008[1][2]

Source Organism:Axinyssa isabela (Phylum: Porifera)[2][3]

Location: Gulf of California, Mexico (and subsequently in Indo-Pacific regions).

Key Investigators: Zubia, E., Ortega, M.J., and Carballo, J.L. (University of Cadiz / UNAM).

Isolation Workflow

The isolation protocol utilized a bioassay-guided fractionation approach, prioritizing lipophilic
extracts that exhibited cytotoxicity.

Methodology:

Extraction: Lyophilized sponge tissue was exhaustively extracted with Acetone/Methanol
(1:2).

» Partitioning: The crude extract was concentrated and partitioned between H20 and Ethyl
Acetate (EtOAC) to concentrate medium-polarity metabolites.

o Chromatography: The organic layer was subjected to Vacuum Liquid Chromatography (VLC)
on Silica gel, eluting with a gradient of Hexane/EtOAcC.

« Purification: Final purification was achieved via HPLC (High-Performance Liquid
Chromatography) using normal-phase silica columns.
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Figure 1: Standard isolation workflow for lipophilic sesquiterpenoids from Axinyssa sponges.

Structural Elucidation and Chemistry
Chemical Structure
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Axinysone B is an aristolane sesquiterpenoid.[4][1][5] Its core skeleton consists of a decalin

system fused to a gem-dimethylcyclopropane ring.

e |[UPAC Name: (1R, 2S, ...)-1-hydroxyaristol-9-en-8-one (Configuration subject to

enantiomeric series).

e Molecular Formula: Cis5H2202

e Molecular Weight: 234.34 g/mol

o Key Functional Groups:

o -unsaturated ketone (enone) at C-8/C-9.

o Secondary hydroxyl group at C-1.

o Gem-dimethylcyclopropane ring (characteristic of aristolanes).[6][4][1]

Spectroscopic Signatures

The structure was solved using a combination of 1D and 2D NMR techniques.

Technique Key Observation Structural Inference
. Cyclopropane ring protons and
HNMR 0.6-1.2 ppm (High field signals) methyl groups.
13C NMR ~200 ppm (Carbonyl) Conjugated ketone (C=0).
] Connectivity of the
COosY H-1/H-2 correlations ]
hydroxylated ring.[1]
Position of the gem-dimethyl
HMBC Methyl to Carbonyl correlations  group relative to the decalin
core.
Established relative
Cross-peaks between H-1 and ] ) )
NOESY stereochemistry (cis-fused ring

angular Me

junction).
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Stereochemical Complexity

Axinysone B is the enantiomer of 1-hydroxyaristolone.[7]
» Axinysone B: (+)-rotation (typically).[7]
o 1-Hydroxyaristolone: (-)-rotation (often isolated from terrestrial plants like Nardostachys).[1]

e Note: The absolute configuration is critical for biological activity, as the enantiomers often
display divergent pharmacological profiles (e.g., SERT regulation).

Biological Profile and Pharmacology[1][2][3][5][10]
Cytotoxicity

Axinysone B has been evaluated against various human cancer cell lines.
e Target: NCI-H187 (Small Cell Lung Cancer).
 Activity: Moderate to weak cytotoxicity (

)

o Comparison: It is generally less potent than its congener Axinysone A, suggesting that the
specific oxidation pattern (position of the hydroxyl group) plays a crucial role in ligand-target
binding affinity.

Potential Antiviral Activity (In Silico)

Recent computational studies (molecular docking) have screened marine natural products
against SARS-CoV-2 targets.

o Target: RNA-dependent RNA Polymerase (RdRp).

» Finding: Axinysone B showed binding affinity scores comparable to known inhibitors,
interacting with the

-hairpin motif of the polymerase, though in vitro validation remains necessary.
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Serotonin Transporter (SERT) Regulation

While Axinysone B itself is a marine metabolite, its enantiomer (from Nardostachys chinensis)
acts as a SERT regulator. This structure-activity relationship (SAR) suggests that the aristolane
scaffold is a privileged structure for interacting with transmembrane transporter proteins.

Biosynthetic Hypothesis

The biosynthesis of Axinysone B follows the mevalonate pathway, proceeding through the
cyclization of Farnesyl Pyrophosphate (FPP).

e Precursor: Farnesyl Pyrophosphate (FPP, C15).
e Cyclization: FPP cyclizes to form Germacrene A.

o Rearrangement: Germacrene A undergoes an acid-catalyzed rearrangement and further
cyclization to form the Aristolene cation (closing the cyclopropane ring).

o Oxidation: Late-stage enzymatic oxidation introduces the ketone at C-8 and the hydroxyl
group at C-1 to yield Axinysone B.

Sesquiterpene Cyclization & P450 Oxidation
(FPP) (Scaffold Formation) (Oxidation Product)
Click to download full resolution via product page
Figure 2: Proposed biosynthetic pathway from FPP to Axinysone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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